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Compound of Interest

Compound Name: Cyclododecen-1-yl acetate

Cat. No.: B15373661

Disclaimer: Information regarding the specific applications of Cyclododecen-1-yl acetate in
fragrance and flavor chemistry is not readily available in the public domain. This document
provides detailed information on its saturated analogue, Cyclododecyl acetate (CAS 6221-92-
7), arecognized fragrance ingredient with a well-documented olfactory profile.

Application Notes

Cyclododecyl acetate is a synthetic macrocyclic ester that serves as a versatile and valuable
component in modern perfumery. Its large molecular structure confers low volatility, making it
an excellent base note that contributes to the tenacity and overall character of a fragrance.

Odor Profile: The olfactory profile of Cyclododecyl acetate is complex and multifaceted. It is
primarily characterized by a waxy scent, which is complemented by distinct smoky, metallic,
and green nuancesl[1]. Further analysis of its scent profile reveals additional layers, including
fruity, woody, floral, sweet, fatty, and musky notes[2]. This intricate aroma allows it to be used in
a wide array of fragrance compositions.

Applications in Fragrance Formulations:

¢ Modifier in Woody and Amber Accords: The inherent smoky and woody facets of
Cyclododecyl acetate make it an ideal ingredient for adding depth and complexity to woody
and amber fragrances.
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» Enhancer for Floral and Fruity Compositions: Its subtle fruity and floral undertones can be
used to enhance and provide a contemporary twist to traditional floral and fruity scents.

» Creation of Niche and Abstract Fragrances: The metallic and waxy characteristics are
particularly useful in crafting avant-garde and abstract perfumes.

» Fixative Properties: Due to its low volatility, Cyclododecyl acetate can function as a fixative,
helping to prolong the presence of more volatile top and middle notes in a fragrance.

Flavor Applications: Cyclododecyl acetate is not recommended for use in flavor formulations[1].

Quantitative Data

The following table provides a summary of the key physicochemical properties of Cyclododecyl

acetate.
Property Value
CAS Number 6221-92-7[1][2]
Molecular Formula C14H2602[2]
Molecular Weight 226.35 g/mol [2]
Assay Purity 95.00 to 100.00%[1]
Boiling Point (estimated) 282.00 to 283.00 °C @ 760.00 mm Hg[1]
Flash Point (estimated) 263.00 °F (128.40 °C)[1]
logP (o/w) (estimated) 5.410[1]
Vapor Pressure (estimated) 0.003000 mmHg @ 25.00 °CJ[1]
Solubility Soluble in alcohol; Insoluble in water[1]

Experimental Protocols
Protocol 1: Synthesis of Cyclododecyl Acetate

This protocol details a standard laboratory procedure for the synthesis of Cyclododecyl acetate
through the esterification of Cyclododecanol.
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Materials:

Cyclododecanol

Acetic anhydride

Pyridine (catalyst)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and extraction

Procedure:

Dissolve Cyclododecanol in an excess of acetic anhydride in a round-bottom flask.
Add a catalytic amount of pyridine to the mixture.

Heat the mixture to reflux for 4-6 hours using a heating mantle and a reflux condenser.

After cooling to room temperature, transfer the mixture to a separatory funnel containing
diethyl ether.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any
unreacted acetic anhydride and the pyridine catalyst.

Perform subsequent washes with water and brine.
Dry the organic layer with anhydrous magnesium sulfate.

Filter the solution and remove the solvent under reduced pressure using a rotary evaporator
to yield the crude product.

Purify the crude Cyclododecyl acetate via vacuum distillation.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15373661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 2: Olfactory Evaluation in a Fragrance Accord

This protocol outlines a method for the sensory evaluation of Cyclododecyl acetate within a
simple fragrance base.

Materials:

10% solution of Cyclododecyl acetate in dipropylene glycol (DPG)
e 10% solution of Iso E Super in DPG

e 10% solution of Hedione in DPG

» 50% solution of Galaxolide in DPG

o Perfumer's grade ethanol

o Glass beakers, pipettes, and fragrance blotters

Procedure:

o Preparation of a Base Accord: Create a simple woody-musk fragrance base by combining:
o Iso E Super: 4 parts

o Hedione: 2 parts

o Galaxolide: 1 part

o Preparation of the Test Accord: To the base accord, add Cyclododecyl acetate to create the
test sample:

o Base Accord: 7 parts
o Cyclododecyl acetate solution: 1 part

 Dilution: Prepare a 20% dilution of both the base accord and the test accord in perfumer's
grade ethanol.
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e Sensory Evaluation:
o Dip separate, labeled fragrance blotters into each of the diluted accords.

o Evaluate the initial scent (top notes), the scent after 30 minutes (heart notes), and the

scent after 4 hours (base notes).

o Document the olfactory contribution of Cyclododecyl acetate by comparing the test blotter
to the control (base accord), noting any changes in character, intensity, and longevity.

Visualizations
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Experimental Workflow: Synthesis and Evaluation of Cyclododecyl Acetate
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Caption: Workflow for the synthesis and olfactory evaluation of Cyclododecyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application of Cyclododecyl Acetate in Fragrance
Chemistry: Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15373661#application-of-cyclododecen-1-yl-acetate-
in-fragrance-and-flavor-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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